Cas no 1344821-85-7 (3-ethoxy-1-(1-methyl-1H-pyrazol-4-yl)prop-2-en-1-one)

• Product Name: 3-ethoxy-1-(1-methyl-1H-pyrazol-4-yl)prop-2-en-1-one
• CAS No: 1344821-85-7
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 6057607
• PubChem ID: 63709711
• Update Time: 2025-06-15

3-ethoxy-1-(1-methyl-1H-pyrazol-4-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 3-ethoxy-1-(1-methyl-1H-pyrazol-4-yl)prop-2-en-1-one
• 1344821-85-7
• EN300-1126606

• Inchi： 1S/C9H12N2O2/c1-3-13-5-4-9(12)8-6-10-11(2)7-8/h4-7H,3H2,1-2H3/b5-4+
• InChI Key： ATZSMZWSVQZUHQ-SNAWJCMRSA-N
• SMILES： O(/C=C/C(C1C=NN(C)C=1)=O)CC

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 44.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-ethoxy-1-(1-methyl-1H-pyrazol-4-yl)prop-2-en-1-one

3-ethoxy-1-(1-methyl-1H-pyrazol-4-yl)prop-2-en-1-one (CAS No. 1344821-85-7): An Overview of a Promising Compound in Medicinal Chemistry

3-Ethoxy-1-(1-methyl-1H-pyrazol-4-yl)prop-2-en-1-one, with the CAS number 1344821-85-7, is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This article aims to provide a comprehensive overview of this compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Synthesis

3-Ethoxy-1-(1-methyl-1H-pyrazol-4-yl)prop-2-en-1-one is a small molecule characterized by a conjugated system that includes an ethoxy group, a methylated pyrazole ring, and an α,β-unsaturated ketone moiety. The presence of these functional groups imparts distinct chemical and biological properties to the compound. The synthesis of 3-ethoxy-1-(1-methyl-1H-pyrazol-4-yl)prop-2-en-1-one can be achieved through various routes, including Knoevenagel condensation reactions and Michael additions. One common synthetic method involves the condensation of ethyl acetoacetate with 4-formylpyrazole in the presence of a base, followed by methylation of the pyrazole ring.

Biological Activities

The biological activities of 3-Ethoxy-1-(1-methyl-1H-pyrazol-4-yl)prop-2-en-1-one have been extensively studied in recent years. One of the most notable applications is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been reported to exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression and are often dysregulated in cancer cells. This makes 3-Ethoxy-1-(1-methyl-1H-pyrazol-4-yl)prop-2-en-1-one a promising lead compound for the development of novel anticancer drugs.

In addition to its anticancer properties, 3-Ethoxy-1-(1-methyl-1H-pyrazol-4-y l)prop -2-en - 1 - one strong > has also shown potential in other therapeutic areas. Recent studies have demonstrated its ability to modulate the activity of G protein-coupled receptors (GPCRs), which are important targets for treating conditions such as cardiovascular diseases and neurological disorders. The compound's interaction with GPCRs suggests its potential as a therapeutic agent for a wide range of diseases.

Pharmacokinetic Properties

The pharmacokinetic properties of 3-Ethoxy - 1 - ( 1 - methyl - 1 H - pyrazol - 4 - yl ) prop - 2 - en - 1 - one strong > have been investigated to assess its suitability for drug development. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed after oral administration and has good bioavailability. Its lipophilicity and molecular weight contribute to its ability to cross biological membranes, allowing it to reach target tissues effectively.

Clinical Trials and Future Prospects

The promising preclinical results with 3-Ethoxy - 1 - ( 1 - methyl - 1 H - pyrazol - 4 - yl ) prop - 2 - en - 1 - one strong > have led to its advancement into clinical trials. Early-phase clinical trials have focused on evaluating its safety and efficacy in treating various cancers. Preliminary data from these trials have been encouraging, with the compound demonstrating good tolerability and preliminary evidence of antitumor activity.

The future prospects for 3-Ethoxy - 1 - ( 1 - methyl - 1 H - pyrazol - 4 - yl ) prop - 2 - en - 1 - one strong > are promising. Ongoing research aims to optimize its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to explore new therapeutic applications beyond cancer, such as in neurodegenerative diseases and inflammatory conditions.

Conclusion

In conclusion, 3-Ethoxy - 1 -( 1-Methyl – 1 H – pyrazol – 4 – yl ) prop – 2 – en – １– one strong > (CAS No. < strong > １３４４８２１–８５–７ strong >) is a versatile compound with significant potential in medicinal chemistry. Its unique chemical structure and diverse biological activities make it an attractive candidate for drug development. As research continues to advance our understanding of this compound, it is likely to play an increasingly important role in the treatment of various diseases.